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Compound of Interest

Compound Name: N-(2-Aminoethyl)glycine

Cat. No.: B554895

Essential Safety and Handling Guide for N-(2-
Aminoethyl)glycine

This guide provides critical safety and logistical information for the handling and disposal of N-
(2-Aminoethyl)glycine (AEG). Adherence to these procedures is vital for ensuring the safety
of laboratory personnel and the environment.

Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling N-(2-Aminoethyl)glycine to prevent exposure. The
following table summarizes the required protective gear.
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Protection Type

Required Equipment

Specifications and
Remarks

Eye/Face Protection

Safety glasses with side-
shields or chemical safety
goggles. A full face visor
should be used if there is a risk

of splashing.

Must conform to NIOSH (US)
or EN 166 (EU) standards.[1]

Skin Protection

Chemical-resistant, impervious
gloves (e.g., nitrile rubber). A
lab coat or overalls should be

worn at all times.

Select gloves based on the
specific concentration and
amount of the substance
handled.[1] Contaminated
clothing should be removed

and washed before reuse.[2]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if dust or

aerosols are generated.

Use in a well-ventilated area is
crucial.[2][3] A mechanical
exhaust or a laboratory fume
hood should be used to

minimize exposure.[1]

Health Hazard Information

N-(2-Aminoethyl)glycine presents several health hazards:

o Harmful if swallowed, in contact with skin, or if inhaled.[3]

o Causes serious eye irritation.[3][4]

o May cause respiratory irritation.[3]

Safe Handling and Operational Protocol

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.[3][5]
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e Ensure that a safety shower and eyewash station are readily accessible.[2]
» Before handling, inspect all PPE for integrity.

2. Handling the Compound:

» Avoid all personal contact with the substance.[3]

e Prevent the formation of dust and aerosols.[1][3]

e Do not eat, drink, or smoke in the handling area.[2][3]

o Keep the container tightly closed when not in use.[3][5]

3. First Aid Measures:

« Ifin eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[3]

e If on skin: Wash with plenty of soap and water.[2] Remove contaminated clothing. If skin
irritation occurs, get medical advice.[2]

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen and consult a
physician.[5]

« If swallowed: Rinse mouth with water. Do not induce vomiting. Call a poison center or doctor
if you feel unwell.[2][3]

Spill and Disposal Plan

1. Spill Containment and Cleanup:

e Minor Spills:
o Evacuate unnecessary personnel from the area.
o Wear appropriate PPE.

o Carefully sweep or vacuum up the spilled solid, avoiding dust generation.[3]
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o Place the spilled material into a clean, dry, labeled, and sealed container for disposal.[3]
e Major Spills:

o Evacuate the area and move upwind.[3]

o Alert the appropriate emergency response team.

o Prevent the spill from entering drains or waterways.[3]
2. Waste Disposal:

» Dispose of N-(2-Aminoethyl)glycine and any contaminated materials at an authorized
hazardous or special waste collection point.[3]

 All disposal practices must be in accordance with local, state, and federal regulations. Do not
dispose of down the drain or into the environment.[5]

Contaminated packaging should be treated as the product itself and disposed of accordingly.

Workflow for Safe Handling of N-(2-
Aminoethyl)glycine
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Start: Prepare for Handling

Step 1: Use Engineering Controls
(Fume Hood, Ventilation)

Step 2: Don Proper PPE
(Gloves, Goggles, Lab Coat)

Step 3: Handle AEG
(Avoid Dust, Keep Container Closed)

Spill Event

Normal Operation

Follow Spill Response Protocol

Step 4: Decontaminate & Clean Up

Step 5: Dispose of Waste Properly

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-(2-Aminoethyl)glycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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